Cas no 853892-42-9 (2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid)

• Product Name: 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid
• CAS No: 853892-42-9
• MF: C₁₄H₁₃ClO₅
• MW: 296.703023672104
• MDL: MFCD05863721
• CID: 891355
• PubChem ID: 3599434
• Update Time: 2025-05-23

2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy)propanoic acid
• 2-(6-chloro-3,4-dimethyl-2-oxochromen-7-yl)oxypropanoic acid
• 2-[(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)-oxy]propanoic acid
• CHEMBRDG-BB 7109322
• I04-4887
• 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid

• MDL： MFCD05863721
• Inchi： 1S/C14H13ClO5/c1-6-7(2)14(18)20-11-5-12(10(15)4-9(6)11)19-8(3)13(16)17/h4-5,8H,1-3H3,(H,16,17)
• InChI Key： UVRGNUAFJDCMAJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C)=C(C)C(=O)O2)OC(C(=O)O)C

Computed Properties

• Exact Mass: 296.04500
• Monoisotopic Mass: 296.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.367
• Boiling Point: 487.2°C at 760 mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.573
• PSA: 76.74000
• LogP: 2.91510

2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid

Professional Introduction to 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid (CAS No. 853892-42-9)

2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid, identified by its CAS number 853892-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the chromene class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and a methyl group at the 3 and 4 positions of the chromene ring, along with an ester-like functionality at the 2-position, contributes to its unique chemical properties and reactivity.

The structural features of 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid make it a promising candidate for further investigation in drug discovery and development. Chromenes, particularly those with halogenated and alkylated substituents, have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The specific arrangement of functional groups in this compound suggests potential interactions with biological targets, which could lead to novel therapeutic effects.

In recent years, there has been a growing interest in natural product-inspired compounds due to their inherent biological activity and structural complexity. The chromene scaffold is one such natural product derivative that has been extensively modified to enhance its pharmacological properties. Researchers have been exploring various derivatives of chromenes to develop new drugs with improved efficacy and reduced side effects. 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid represents a significant advancement in this area, as it combines the known benefits of chromenes with additional functional groups that may enhance its biological activity.

The synthesis of 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions, cyclization, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and methyl groups at specific positions on the chromene ring. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The pharmacological potential of 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxypropanoic Acid has been explored in several preclinical studies. These studies have demonstrated its ability to inhibit various enzymes and receptors involved in inflammatory pathways. For instance, preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating the activity of cyclooxygenase (COX) and lipoxygenase enzymes. Additionally, its antioxidant properties have been observed in vitro, indicating its potential as a scavenger of reactive oxygen species (ROS).

The structural analogs of 2-(6-Chloro-3,4-dimethyl-2-oxo-2H-chromen-7^-yl)oxypropanoic Acid have been compared to evaluate their biological activity. These studies have revealed that small modifications in the chemical structure can significantly alter the pharmacological profile of the compound. For example, replacing the chloro substituent with another halogen or altering the ester-like functionality can lead to changes in potency and selectivity. This underscores the importance of structure-function relationships in drug design and highlights the need for further exploration of this compound class.

In conclusion, 2-(6-Chloro-3,4-dimethyl-2-oxH-chromen -7 -yl)oxypropanoic Acid (CAS No. 853892 -42 -9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research in natural product-inspired compounds continues to advance, compounds like this one are likely to play a crucial role in the development of new therapeutic agents.